Cas no 5963-74-6 (Hydroxylamine, O-pentyl-)

• Product Name: Hydroxylamine, O-pentyl-
• CAS No: 5963-74-6
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD07473529
• CID: 337964
• PubChem ID: 13245201
• Update Time: 2025-06-08

Hydroxylamine, O-pentyl- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-pentyl-
• O-Pentylhydroxylamine
• aminooxypentane
• SY281671
• EN300-1868913
• o-amylhydroxylamine
• SCHEMBL184180
• VBPVZDFRUFVPDV-UHFFFAOYSA-N
• Amyloxyamine
• AKOS017504545
• pentyloxyamine
• DTXSID20531588
• MFCD07473529
• Q63395364
• 5963-74-6

• MDL： MFCD07473529
• Inchi： 1S/C5H13NO/c1-2-3-4-5-7-6/h2-6H2,1H3
• InChI Key： VBPVZDFRUFVPDV-UHFFFAOYSA-N
• SMILES： O(CCCCC)N

Computed Properties

• Exact Mass: 103.09979
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Hydroxylamine, O-pentyl-

Comprehensive Overview of Hydroxylamine, O-pentyl- (CAS No. 5963-74-6): Properties, Applications, and Industry Trends

Hydroxylamine, O-pentyl- (CAS No. 5963-74-6) is a specialized organic compound with a molecular formula of C₅H₁₃NO. This chemical is characterized by its unique structure, combining a hydroxylamine functional group with a pentyl ether moiety. Its versatility in synthetic chemistry has garnered attention across pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "O-pentylhydroxylamine synthesis" or "CAS 5963-74-6 applications", reflecting its growing relevance in advanced chemical processes.

The compound's physicochemical properties include a moderate boiling point and solubility in polar organic solvents, making it suitable for reactions requiring controlled conditions. Recent studies highlight its role as a nitrogen source in heterocycle formation, a topic trending in green chemistry discussions. With the rise of sustainable methodologies, queries such as "biodegradable hydroxylamine derivatives" and "eco-friendly amine reagents" align with the industry's shift toward environmentally benign alternatives.

In pharmaceutical research, Hydroxylamine, O-pentyl- serves as a key intermediate for active pharmaceutical ingredients (APIs). Its ability to introduce N-O bonds is exploited in drug design, particularly in antibiotics and antivirals. This aligns with popular search trends like "novel antibiotic synthesis 2024" and "nitrogen-containing drug intermediates". The compound's stability under mild conditions also makes it preferable for high-throughput screening workflows, a focal point in AI-driven drug discovery.

Material science applications leverage its chelating properties for metal-organic frameworks (MOFs) and polymer modifications. Searches for "MOF ligand design" and "polymeric amine crosslinkers" often intersect with this compound's utility. Notably, its derivatives show promise in conductive polymers, addressing the demand for flexible electronics—a hot topic linked to keywords like "wearable technology materials".

Analytical methods for Hydroxylamine, O-pentyl- quantification, such as HPLC and GC-MS, are frequently discussed in quality control forums. The compound's spectral data (IR, NMR) is cataloged in major databases, responding to queries like "CAS 5963-74-6 spectroscopic analysis". Regulatory compliance, particularly REACH and FDA guidelines, remains a critical consideration for industrial users, reflecting in searches for "chemical compliance documentation".

Emerging trends include its exploration in click chemistry and bioorthogonal reactions, areas dominating recent publications. The compound's compatibility with azide-alkyne cycloadditions positions it as a candidate for bioconjugation techniques—a nexus for searches like "next-gen biolabeling reagents". As industries prioritize scalable synthesis, optimization protocols for O-pentylhydroxylamine production are gaining traction in patent literature.

In conclusion, Hydroxylamine, O-pentyl- (CAS No. 5963-74-6) bridges fundamental research and industrial innovation. Its multifaceted applications, from drug development to smart materials, ensure sustained interest. By addressing search intent around "specialty amines market growth" and "CAS 5963-74-6 suppliers", this overview underscores the compound's strategic importance in modern chemistry.